2-Amino-5,6,7,8-tetrahydro-quinazoline-6-carboxylic acid ethyl ester

• IUPAC Name: ethyl 2-amino-5,6,7,8-tetrahydroquinazoline-6-carboxylate
• InChI: InChI=1S/C11H15N3O2/c1-2-16-10(15)7-3-4-9-8(5-7)6-13-11(12)14-9/h6-7H,2-5H2,1H3,(H2,12,13,14)
• InChI Key: KKRUVXTWHFOSRV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCC2=NC(=NC=C2C1)N
• Molecular Formula: C11H15N3O2
• Molecular Weight: 221.26 g/mol

Description

The compound “2-Amino-5,6,7,8-tetrahydro-quinazoline-6-carboxylic acid ethyl ester” is a chemical compound with the molecular formula C11H15N3O2. It has a molecular weight of 221.26. The compound is used for research purposes.

Chemical Reactions Analysis

While specific chemical reactions involving “2-Amino-5,6,7,8-tetrahydro-quinazoline-6-carboxylic acid ethyl ester” are not mentioned in the sources retrieved, quinazoline derivatives are known to exhibit a broad spectrum of pharmacological activities.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Alkyl Quinazolinylalkanoates : The reaction behavior of [(2-aminobenzoyl)amino]alkanoic acids and their esters with diethyl oxalate results in the formation of quinazolinylalkanoates, demonstrating potential for synthesizing novel chemical structures (Süsse, Adler, & Johne, 1986).

Potential in Drug Development

• Synthesis of Quinazoline Derivatives : The reaction of arylidene-2-naphthylamines with ethyl esters of (2-quinolyl)-β-oxopropionic acid leads to the synthesis of novel quinazoline derivatives, which can have applications in drug development (Gusak, Serzhanina, Kozlov, & Gren', 1994).

Synthesis of New Chemical Compounds

• Formation of Imidazoquinoline Derivatives : The formation of ethyl 2-(substituted)-9-cyclopropyl-4-fluoro-6-oxo-1H-imidazo[4,5-h]quinoline-7-carboxylates from ethyl 7,8-diamino-1,4-dihydroquinoline-3-carboxylate showcases the potential for synthesizing new chemical compounds (Al-Dweik et al., 2009).

Potential in Medical and Biological Research

• Antimicrobial and Anticancer Agents : The novel synthesis of tetrazolo[1,5-c]quinazoline-5-thione S-derivatives and their evaluation as antimicrobial and anticancer agents highlight the potential medical and biological applications of quinazoline derivatives (Antypenko et al., 2012).

Novel Synthesis Techniques

• Synthesis of Pyrrolo[3,2-f]quinoline Derivatives : The synthesis of 6-ethyl-1,2,9-trioxopyrrolo[3,2-f]quinoline-8-carboxylic acid from 6-amino-1-ethyl-4-oxoquinoline-3-carboxylic ester introduces novel synthesis techniques for creating complex quinoline derivatives (Al-As’ad et al., 2013).

Fluorescent Properties for Display Technology

• Dyes for Liquid Crystal Displays : The synthesis of ethyl 3-aryl-1-methyl-8-oxo-8H-anthra[9,1-gh]quinoline-2-carboxylates as fluorescent dyes suggests potential applications in display technology, particularly for liquid crystal displays (Bojinov & Grabchev, 2003).